Cas no 1261931-19-4 (5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261931-19-4
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322113
• CID: 2764268
• PubChem ID: 53227943
• Update Time: 2025-04-21

5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%
• 5-CHLORO-3-(2-FLUORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
• 1261931-19-4
• 5-Chloro-2'-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18322113
• DTXSID40691476
• 5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18322113
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)8-2-3-13(17)12(7-8)9-4-10(14(18)19)6-11(16)5-9/h2-7H,1H3,(H,18,19)
• InChI Key： ZADNYJCTBOVJCE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C(=CC=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų